3-(2-Aminoethyl)-6-fluoro-5-methoxy-1H-indole-2-carboxylic acid

• CAS RN: 62106-04-1
• Molecular Formula: C12H13FN2O3
• Molecular Weight: 252.24 g/mol
• IUPAC Name: 3-(2-aminoethyl)-6-fluoro-5-methoxy-1H-indole-2-carboxylic acid
• InChI: InChI=1S/C12H13FN2O3/c1-18-10-4-7-6(2-3-14)11(12(16)17)15-9(7)5-8(10)13/h4-5,15H,2-3,14H2,1H3,(H,16,17)
• InChI Key: XHTZEUPTLJWOLQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=C(N2)C(=O)O)CCN)F

Description

3-(2-Aminoethyl)-6-fluoro-5-methoxy-1H-indole-2-carboxylic acid is a useful research compound. Its molecular formula is C12H13FN2O3 and its molecular weight is 252.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 7-fluoro-6-methoxy-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-one (780 mg), ethanol (5.00 mL), and water (5.00 mL) was added potassium hydroxide (1.58 g), followed by stirring at 80° C. overnight. Potassium hydroxide (1.58 g) was added to the reaction mixture, followed by stirring at 100° C. for 6 hours. After cooling to room temperature, the solvent was evaporated under reduced pressure. The obtained residue was dissolved in water (10.0 mL), to the mixture was added acetic acid (3.00 mL), and the precipitated solid was collected by filtration and dried under reduced pressure to obtain 3-(2-aminoethyl)-6-fluoro-5-methoxy-1H-indole-2-carboxylic acid (607 mg) as a reddish brown solid.